Cas no 1058161-78-6 (2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile)

• Product Name: 2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile
• CAS No: 1058161-78-6
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 1097683
• Update Time: 2024-07-26

2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 2-(2-methyl-1-piperazinyl)-

• Inchi： 1S/C11H14N4/c1-9-8-13-5-6-15(9)11-10(7-12)3-2-4-14-11/h2-4,9,13H,5-6,8H2,1H3
• InChI Key： XSMPLBONDBFNBW-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2C)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 202.122
• Monoisotopic Mass: 202.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 386.9±37.0 °C(Predicted)
• pka: 8.38±0.40(Predicted)